4-Chloroquinoline-2-carbonitrile

• IUPAC Name: 4-chloroquinoline-2-carbonitrile
• InChI: InChI=1S/C10H5ClN2/c11-9-5-7(6-12)13-10-4-2-1-3-8(9)10/h1-5H
• InChI Key: ZTVAHLPRNFKXBF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CC(=N2)C#N)Cl
• Molecular Formula: C10H5ClN2
• DSSTOX Substance ID: DTXSID40482068
• Molecular Weight: 188.61 g/mol
• CAS No.: 4552-43-6

Description

4-Chloroquinoline-2-carbonitrile is a chemical compound with the CAS Number: 4552-43-6. It has a molecular weight of 188.62 and is typically in powder form.

Synthesis Analysis

The synthesis of this compound involves a reaction of 2,4-dichloroquinoline with zinc cyanide and Pd(PPh3)4. The reaction mixture is stirred at 120 °C for 1 hour, then a saturated NH4Cl solution is added and the mixture is extracted with ethyl acetate.

Molecular Structure Analysis

The IUPAC name for this compound is 4-chloro-2-quinolinecarbonitrile. The InChI code for this compound is 1S/C10H5ClN2/c11-9-5-7(6-12)13-10-4-2-1-3-8(9)10/h1-5H.

Physical And Chemical Properties Analysis

This compound has a melting point of 109 °C and a predicted boiling point of 320.4±22.0 °C. The predicted density is 1.36±0.1 g/cm3. It has a predicted pKa of -2.08±0.50.

Scientific Research Applications

Synthesis and Chemical Reactions

4-Chloroquinoline-2-carbonitrile and its derivatives have diverse applications in synthesis and chemical reactions. They have been successfully used in the production of biologically active compounds, with reactions subdivided into groups covering various chloro and cyano substituents (Mekheimer et al., 2019).

Optoelectronic and Charge Transport Properties

Research on hydroquinoline derivatives, including this compound, reveals significant insights into their structural, electronic, optical, and charge transport properties. These properties are crucial for developing efficient multifunctional materials (Irfan et al., 2020).

Spectroscopic and Photophysical Studies

New fluorescent compounds containing this compound have been synthesized and studied for their spectroscopic, electronic, and photophysical properties. Their nonlinear optical properties and interaction with solvents make them potential materials for various applications (Singh et al., 2017).

Catalysis and Biological Interest

Palladium-catalyzed synthesis using this compound derivatives has led to the creation of functionalized quinolines of biological interest. This synthesis method allows for the creation of products with temperature-dependent ratios, offering versatility in application (Wang et al., 2015).

Photochemical Reactions

This compound is used in photochemical reactions to synthesize various novel compounds. Its photolysis in specific conditions leads to the formation of unique quinoline derivatives (Kaneko et al., 1974).

Novel Heterocyclic Systems

The compound's reactivity has enabled the synthesis of new heterocyclic ring systems, expanding the possibilities in the field of organic chemistry (Mekheimer, 1999).

Antitumor Activity and Protein Binding

Some derivatives of this compound exhibit antitumor activity. Their ability to bind specific proteins is being explored for potential therapeutic strategies, particularly in diseases like colorectal cancer (Mansour et al., 2021).

Cascade Reactions for Synthesis

Copper-catalyzed cascade reactions involving this compound lead to the synthesis of complex quinoline derivatives. This method is significant for its efficiency and use of readily available reagents (Singh et al., 2018).

Inhibitors of Kinase Activity

This compound derivatives have been optimized as inhibitors of human epidermal growth factor receptor-2 kinase. Their development is significant in cancer therapy, with some compounds undergoing clinical trials (Tsou et al., 2005).

Corrosion Inhibition

Computational studies show that certain this compound derivatives are effective corrosion inhibitors for metals. Their adsorption and inhibition properties are crucial for applications in material science (Erdoğan et al., 2017).

Cytotoxicity Studies

Structural, spectral, and computational studies of this compound derivatives have been performed to evaluate their cytotoxicity, particularly against various cancer cell lines (Mansour et al., 2013).

Mechanism of Action

While the specific mechanism of action for 4-Chloroquinoline-2-carbonitrile is not available, quinoline derivatives are known to inhibit DNA synthesis by promoting cleavage of bacterial DNA gyrase and type IV topoisomerase, ultimately leading to rapid bacterial death.

Safety and Hazards

The compound is associated with several hazard statements including H302, H312, H315, H319, H332, and H335. Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P363, P403+P233, P405, and P501.

Future Directions

Quinoline derivatives, including 4-Chloroquinoline-2-carbonitrile, are widely used in various fields such as medicine, food, catalysts, dyes, materials, refineries, electronics, etc. They are present in numerous biological compounds and have shown potential as antimalarial, antimicrobial, antimycobacterial, antidepressant, anticonvulsant, antiviral, anticancer, antihypertensive, anti-inflammatory, antioxidant, and anti-HIV agents. Therefore, it is expected that research into the synthesis and applications of these compounds will continue to be a significant area of interest.